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Compound of Interest

Compound Name:
5-Chloro-2,3-

dimethoxybenzaldehyde

Cat. No.: B1334580 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2,3-dimethoxybenzaldehyde
This guide provides immediate and essential safety protocols for laboratory professionals

handling 5-Chloro-2,3-dimethoxybenzaldehyde. Adherence to these procedures is critical for

ensuring personal safety and proper disposal.

Chemical Identifier:

Property Value

Chemical Name 5-Chloro-2,3-dimethoxybenzaldehyde

CAS Number 86232-28-2

Molecular Formula C₉H₉ClO₃

Molecular Weight 200.62 g/mol [1]

Hazard Identification and Classification
5-Chloro-2,3-dimethoxybenzaldehyde is classified as a hazardous substance. The primary

hazards are:
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Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[1]

Signal Word: Warning

Personal Protective Equipment (PPE)
To ensure safety when handling this chemical, the following personal protective equipment is

mandatory:

PPE Category Equipment Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved

eyeshields.

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat must

be worn and fully buttoned.

Prevents skin contact and

subsequent irritation.

Respiratory Protection
A NIOSH-approved N95 dust

mask or equivalent.

Required when engineering

controls are insufficient or

when dusts are generated.

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.

Use only in a well-ventilated area.[2]
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Incompatible with strong oxidizing agents.[2]

Spill Management:

Evacuate the area.

Wear appropriate PPE as described above.

Avoid generating dust.[4]

Sweep up the spilled material and place it into a suitable, closed container for disposal.[4]

Clean the spill area thoroughly.

Disposal:

Dispose of contents and container to an approved waste disposal plant.[2][3]

Waste is classified as hazardous and should be disposed of in accordance with local,

regional, and national regulations.[4]

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids. If

eye irritation persists, get medical

advice/attention.[2]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. If skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Remove the individual to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]

Ingestion
Rinse mouth with water. Call a POISON

CENTER or doctor if you feel unwell.
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Safe Handling Workflow for 5-Chloro-2,3-dimethoxybenzaldehyde

Preparation

Handling

Cleanup & Disposal

Emergency Response

Assess Hazards
(Skin/Eye/Respiratory Irritant)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh Chemical
(Avoid Dust Generation)

Perform Experiment

Decontaminate Workspace and Equipment

Dispose of Waste in
Approved Hazardous Waste Container

Remove and Dispose of PPE Properly

Spill

Evacuate, Wear PPE,
Contain, Clean Up

Follow Spill Management Plan

Personal Exposure

Eye Wash, Drench Shower,
Seek Medical Attention

Administer First Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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